Cas no 13087-86-0 (p-Heptyloxyphenol)

p-Heptyloxyphenol structure
p-Heptyloxyphenol structure
Product Name:p-Heptyloxyphenol
CAS No:13087-86-0
MF:C13H20O2
MW:208.296704292297
CID:86863
PubChem ID:25641
Update Time:2025-04-18

p-Heptyloxyphenol Chemical and Physical Properties

Names and Identifiers

    • p-Heptyloxyphenol
    • 4-N-HEPTYLOXYPHENOL ,98%
    • Q27074136
    • 4-(HEPTYLOXY)PHENOL
    • NS00122131
    • 4-heptoxyphenol
    • A-45594
    • CS-0000200
    • 13087-86-0
    • DTXSID5022483
    • 4-(Heptyloxy)phenol, 97%
    • CHEMBL193558
    • 4-(Heptyloxy)benzolol
    • SR-03000000077-1
    • A806078
    • BDBM50341558
    • FT-0616779
    • CHEBI:34406
    • Hydroquinone Monoheptyl Ether
    • HY-30263
    • 3-06-00-04391 (Beilstein Handbook Reference)
    • p-(Heptyloxy)phenol
    • 13037-86-0
    • AC 45594
    • GTPL5422
    • D90872
    • MFCD00002338
    • UNII-W9GSE02182
    • J27.312K
    • FT-0619173
    • H0441
    • AC45594
    • BRN 1871129
    • p-n-Heptyloxyphenol
    • SCHEMBL1401769
    • 4-Heptyloxy-phenol
    • Phenol, 4-(heptyloxy)-
    • J-005801
    • AKOS003382510
    • 4-n-Heptyloxyphenol
    • AS-57741
    • Phenol, p-(heptyloxy)-
    • W9GSE02182
    • 4-Heptyloxyphenol
    • BIDD:ER0034
    • Inchi: 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
    • InChI Key: HZBABTUFXQLADL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CCCCCCC

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
  • LogP: 3.74140

p-Heptyloxyphenol Related Literature

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